Chromatography Standards
  • Dimethylphysostigmine
    Dimethylphysostigmine
    • Cat. No.:
    • B1627105
    • CAS No.:
    • 103877-07-2
    • Molecular Formula:
    • C16H23N3O2
    • Molecular Weight:
    • 289.37 g/mol
    Description
    Dimethylphysostigmine is a useful research compound. Its molecular formula is C16H23N3O2 and its molecular weight is 289.37 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Dimethylphysostigm...
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  • D&C Red No. 7
    D&C Red No. 7
    • Cat. No.:
    • B2743675
    • CAS No.:
    • 5281-04-9
    • Molecular Formula:
    • C18H12CaN2O6S
    • Molecular Weight:
    • 424.44
    Description
    Lithol Rubine BK (E-180) is a red mono azo dye, authorized as a food additive by the European Union. It belongs to the class of food dyes, which are used to give colorless foodstuffs a more characteristic appear...
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  • Testosterone-d3
    Testosterone-d3
    • Cat. No.:
    • B3025694
    • CAS No.:
    • 77546-39-5
    • Molecular Formula:
    • C19H28O2
    • Molecular Weight:
    • 291.4 g/mol
    Description
    Testosterone-d3 is an analytical reference standard intended for use as an internal standard for the quantification of testosterone by GC- or LC-MS. Testosterone is categorized as an anabolic androgenic steroid....
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  • Norfloxacin-d5
    Norfloxacin-d5
    • Cat. No.:
    • B3026098
    • CAS No.:
    • 1015856-57-1
    • Molecular Formula:
    • C16H18FN3O3
    • Molecular Weight:
    • 324.36 g/mol
    Description
    Norfloxacin-d5 is intended for use as an internal standard for the quantification of norfloxacin by GC- or LC-MS. Norfloxacin is a fluoroquinolone antibiotic that inhibits the growth of Gram-positive and Gram-ne...
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  • Midodrine
    Midodrine
    • Cat. No.:
    • B3028752
    • CAS No.:
    • 3092-17-9
    • Molecular Formula:
    • C12H18N2O4
    • Molecular Weight:
    • 254.28 g/mol
    Description
    Midodrine is an aromatic ether that is 1,4-dimethoxybenzene which is substituted at position 2 by a 2-(glycylamino)-1-hydroxyethyl group. A direct-acting sympathomimetic with selective alpha-adrenergic agonist a...
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  • (+)-Menthyl acetate
    (+)-Menthyl acetate
    • Cat. No.:
    • B3029068
    • CAS No.:
    • 5157-89-1
    • Molecular Formula:
    • C12H22O2
    • Molecular Weight:
    • 198.30 g/mol
    Description
    (1S,2R,5S)-2-isopropyl-5-methylcyclohexyl acetate has been reported in Minthostachys mollis, Origanum cordifolium, and other organisms with data available.
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  • Bisdisulizole
    Bisdisulizole
    • Cat. No.:
    • B3060957
    • CAS No.:
    • 170864-82-1
    • Molecular Formula:
    • C20H14N4O12S4
    • Molecular Weight:
    • 630.6 g/mol
    Description
    2,2′ -(1,4-Phenylene)bis-1H-benzimidazole-4,6-disulfonic acid is employed as a UV filter in cosmetic products according to the current EU legislation (EC, 2009).
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  • N-Nordextromethorphan Hydrochloride
    N-Nordextromethorphan Hydrochloride
    • Cat. No.:
    • B3080560
    • CAS No.:
    • 1087-69-0
    • Molecular Formula:
    • C17H24ClNO
    • Molecular Weight:
    • 293.8 g/mol
    Description
    N-Nordextromethorphan Hydrochloride is a useful research compound. Its molecular formula is C17H24ClNO and its molecular weight is 293.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Nor...
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  • Propionaldehyde, DAIH derivative
    Propionaldehyde, DAIH derivative
    • Cat. No.:
    • B3081993
    • CAS No.:
    • 1119449-20-5
    • Molecular Formula:
    • C26H22N2O2
    • Molecular Weight:
    • 394.5 g/mol
    Description
    Propionaldehyde, DAIH derivative is a useful research compound. Its molecular formula is C26H22N2O2 and its molecular weight is 394.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Propiona...
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  • (Rac)-O-Desmethylnaproxen-d3
    (Rac)-O-Desmethylnaproxen-d3
    • Cat. No.:
    • B3175639
    • CAS No.:
    • 958293-79-3
    • Molecular Formula:
    • C14H14O3
    • Molecular Weight:
    • 233.28 g/mol
    Description
    (±)-Naproxen-(methoxy-d3) may be used as a reference standard for the determination of (±)-naproxen-(methoxy-d3) in aqueous samples using solid-phase extraction (SPE) followed...
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